butyl 4-[({[1-(acetylamino)-2,2,2-trichloroethyl]amino}carbonothioyl)amino]benzoate

• IUPAC Name: butyl 4-[(1-acetamido-2,2,2-trichloroethyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C16H20Cl3N3O3S/c1-3-4-9-25-13(24)11-5-7-12(8-6-11)21-15(26)22-14(16(17,18)19)20-10(2)23/h5-8,14H,3-4,9H2,1-2H3,(H,20,23)(H2,21,22,26)
• InChI Key: XLJJRNYNLRQETM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(C(Cl)(Cl)Cl)NC(=O)C
• Molecular Formula: C16H20Cl3N3O3S
• Molecular Weight: 440.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multiple steps, including the preparation of intermediate compounds, which are then utilized in further reactions to obtain the desired product. For instance, compounds similar to butyl 4-[({[1-(acetylamino)-2,2,2-trichloroethyl]amino}carbonothioyl)amino]benzoate may be synthesized through reactions involving acetoacetic esters, leading to the preparation of various heterocyclic systems (Selič, Grdadolnik, & Stanovnik, 1997). Such processes are indicative of the complexity and the multi-step nature of synthesizing compounds with intricate structures.

Molecular Structure Analysis

The molecular structure of compounds can be elucidated through spectroscopic and theoretical studies. For example, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate underwent detailed spectroscopic analysis, including IR, Raman, (1)H NMR, (13)C NMR, and X-ray diffraction methods to determine its structure (Koca et al., 2014). Such analyses are critical for understanding the spatial arrangement of atoms within a molecule and its electronic properties.

Chemical Reactions and Properties

The chemical reactivity and properties of a compound are influenced by its functional groups and molecular structure. Compounds with similar structures may undergo various chemical reactions, including condensation, cyclization, and halogenation, to yield a range of products with diverse chemical properties. For instance, the synthesis and transformation of related compounds have been explored to understand their reactivity and potential applications in creating heterocyclic systems with specific functions (Toplak, Svete, Stanovnik, & Grdadolnik, 1999).

Future Directions

The potential applications and future directions for this compound would depend on its properties and the results of experimental studies. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.